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C-C Motif Chemokine Receptor 5 (CCR5) is a G protein-coupled receptor that plays a pivotal
role in immune cell trafficking and has gained significant attention as the primary co-receptor
for macrophage-tropic (R5) strains of HIV-1.[1][2][3] Its expression on the surface of various
white blood cells is tightly regulated and varies significantly between cell types, activation
states, and individuals. This technical guide provides an in-depth overview of CCR5 protein
expression in leukocytes, detailing quantitative data, experimental protocols for its
measurement, and the signaling pathways it governs.

Quantitative Expression of CCR5 on Leukocyte
Subsets

The expression of CCR5 is not uniform across all white blood cells. It is predominantly found on
cells of the lymphoid and myeloid lineages, including T cells, macrophages, dendritic cells, and
natural killer (NK) cells.[1][4][5] The level of expression can be a critical determinant in
physiological and pathological processes, including inflammatory responses and susceptibility
to HIV-1 infection.[6][7]
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Quantitative analysis of CCR5 expression is most commonly performed using flow cytometry,
where it can be measured as the percentage of cells expressing the receptor (% Positive Cells)
or the receptor density on the cell surface, often reported as Mean Fluorescence Intensity (MFI)
or the absolute number of antibody-binding sites (ABS) per cell.[8][9]

Below is a summary of reported CCR5 expression levels on various human peripheral blood
mononuclear cell (PBMC) subsets. It is important to note that these values can exhibit
considerable inter-individual variation.[10][11]
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Note: The differentiation of monocytes into macrophages is consistently associated with a
significant upregulation of CCR5 expression, both at the mRNA and protein level.[16][17][19]
This increase in surface CCR5 renders macrophages highly susceptible to HIV-1 infection.[16]
[17] In T lymphocytes, CCR5 expression is predominantly a hallmark of memory and effector
cells, which are crucial for immune surveillance and response to inflammation.[10][12][13]

Factors Influencing CCR5 Expression

The surface expression of CCR5 is a dynamic process influenced by a variety of factors:

o Transcriptional Regulation: The transcription of the CCR5 gene is controlled by a complex
promoter region.[4][5] Transcription factors such as CREB-1 can transactivate the promoter.
[4][5] Genetic polymorphisms and haplotypes in the promoter region can also influence the
level of CCRS5 transcription.[20][21]

o Epigenetic Modifications: DNA methylation and histone modifications play a crucial role in
regulating CCR5 gene expression.[4][5][10] T-cell activation can lead to demethylation of the
CCRS5 gene, resulting in upregulated expression.[10]

o Cellular Activation and Differentiation: As noted, the differentiation of monocytes to
macrophages is a potent inducer of CCR5 expression.[16][17] Similarly, activation of T
lymphocytes leads to a significant increase in CCR5 surface levels.[10][22]

» Cytokine Milieu: Various cytokines can modulate CCR5 expression. Pro-inflammatory
cytokines like IL-2, IL-12, and TNF-a tend to increase CCR5 expression, while anti-
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inflammatory cytokines such as IL-10 can also upregulate its expression on monocytes.[23]

« Intracellular Trafficking: A significant proportion of CCR5 protein can be stored in
intracellular compartments.[24][25] The transport of these intracellular pools to the cell
surface is a mechanism for rapid upregulation of surface expression, which can be
influenced by interactions with other proteins like CD4.[24][25]

CCRS5 Signaling Pathways

Upon binding its chemokine ligands (e.g., CCL3, CCL4, CCL5) or the HIV-1 envelope
glycoprotein gp120, CCRS5 undergoes a conformational change that activates intracellular
signaling cascades through associated G-proteins.[1][22][26] This signaling is crucial for
mediating leukocyte chemotaxis to sites of inflammation.[1][27]
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Caption: CCRS5 signaling cascade in macrophages.[1][27]
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Experimental Protocols

Accurate quantification of CCR5 expression is fundamental for research and clinical studies.
Flow cytometry is the most widely used technique for measuring cell surface CCR5, while
immunohistochemistry is employed for its detection in tissue samples.

Experimental Workflow for CCR5 Quantification by Flow
Cytometry
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Caption: A typical workflow for quantifying CCR5 expression.
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Detailed Protocol: Flow Cytometry for Surface CCR5
Expression

This protocol provides a general framework for staining human PBMCs for CCR5 expression.
Optimization of antibody concentrations and instrument settings is recommended for specific

experimental conditions.
Materials:
e Freshly isolated PBMCs

o FACS Buffer: Phosphate-buffered saline (PBS) with 1-2% Fetal Bovine Serum (FBS) and
0.1% sodium azide.

e Fluorochrome-conjugated monoclonal antibodies:
o Anti-human CCR5 (e.g., clone 2D7 or 5C7)[16]

o Lineage markers to identify cell subsets (e.g., anti-CD3, anti-CD4, anti-CD8, anti-CD14,
anti-CD45R0)

o Appropriate isotype control antibody matching the host and isotype of the anti-CCR5
antibody.

o FACS tubes
e Centrifuge
e Flow cytometer
Procedure:
o Cell Preparation:
o Start with approximately 0.5-1 x 106 PBMCs per staining tube.

o Wash the cells once with cold FACS buffer by centrifuging at 300-400 x g for 5 minutes at
4°C. Discard the supernatant.
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o Resuspend the cell pellet in the residual buffer by gentle vortexing.

e Antibody Staining:

o Add the predetermined optimal concentration of the anti-CCR5 antibody and other cell
surface marker antibodies to the respective tubes.

o In a separate tube, add the corresponding isotype control antibody at the same
concentration as the anti-CCR5 antibody. This is crucial for setting the negative gate and
accounting for non-specific antibody binding.

o Incubate the tubes for 30 minutes at 4°C in the dark.[8][28]
e Washing:

o Add 2 mL of cold FACS buffer to each tube and centrifuge at 300-400 x g for 5 minutes at
4°C.

o Discard the supernatant carefully.
o Repeat the wash step.
o Data Acquisition:
o Resuspend the final cell pellet in 300-500 pL of FACS buffer.

o Acquire the samples on a flow cytometer as soon as possible. If immediate analysis is not
possible, cells can be fixed in 1% paraformaldehyde and stored at 4°C in the dark for up to
24 hours.[28]

o Data Analysis:
o Use forward and side scatter to gate on the lymphocyte and monocyte populations.

o Further gate on specific cell subsets using the lineage markers (e.g., gate on CD3+CD4+
cells to analyze helper T cells).
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o Within the population of interest, analyze the fluorescence intensity of the CCR5 staining
compared to the isotype control to determine the percentage of CCR5-positive cells and
the Mean Fluorescence Intensity (MFI).

Detailed Protocol: Immunohistochemistry (IHC) for
CCRS5 in Tissues

This protocol outlines the basic steps for detecting CCR5 in formalin-fixed, paraffin-embedded
(FFPE) tissue sections.

Materials:

FFPE tissue sections on charged slides

e Xylene or a xylene substitute

« Ethanol (100%, 95%, 70%)

o Deionized water

o Antigen Retrieval Buffer (e.g., 10 mM Sodium Citrate, pH 6.0)[29]
o Hydrogen Peroxide (3%) to block endogenous peroxidase activity
o Blocking Buffer (e.g., 10% normal serum from the species of the secondary antibody)[29][30]
e Primary antibody: Anti-human CCR5

 Biotinylated secondary antibody

o Streptavidin-HRP conjugate

» DAB (3,3'-Diaminobenzidine) substrate kit

e Hematoxylin counterstain

¢ Mounting medium
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Procedure:
o Deparaffinization and Rehydration:
o Immerse slides in xylene (2 changes for 5-10 minutes each).[29][31]

o Rehydrate through a graded series of ethanol: 100% (2x 5 min), 95% (1x 5 min), 70% (1x
5 min).[29][31]

o Rinse in deionized water.
e Antigen Retrieval:

o Perform heat-induced epitope retrieval (HIER) by immersing slides in pre-heated antigen
retrieval buffer and incubating at 95-100°C for 10-20 minutes.[29][32]

o Allow slides to cool to room temperature.
e Blocking:

o Block endogenous peroxidase activity by incubating sections in 3% H202 for 10 minutes.
[29]

o Rinse with PBS.

o Apply blocking buffer and incubate for at least 1 hour at room temperature to prevent non-
specific antibody binding.[29][30]

e Primary Antibody Incubation:
o Dilute the primary anti-CCRS5 antibody to its optimal concentration in antibody diluent.

o Incubate the slides with the primary antibody, typically overnight at 4°C in a humidified
chamber.[30]

o Detection:

o Rinse slides with PBS.
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o Apply the biotinylated secondary antibody and incubate for 30-60 minutes at room
temperature.

o Rinse with PBS.

o Apply the streptavidin-HRP conjugate and incubate for 30 minutes at room temperature.

 Visualization and Counterstaining:

Rinse with PBS.

o

[¢]

Apply the DAB substrate solution and monitor for color development (brown precipitate).

[¢]

Stop the reaction by rinsing with water.

[e]

Counterstain with hematoxylin to visualize cell nuclei.[29]
e Dehydration and Mounting:
o Dehydrate the slides through a graded ethanol series and clear in xylene.

o Coverslip using a permanent mounting medium.

Conclusion

The expression of CCR5 on white blood cells is a complex and dynamic process with profound
implications for immune function and disease pathogenesis. A thorough understanding of its
guantitative expression on different leukocyte subsets and the factors that regulate it is crucial
for researchers and drug development professionals. The detailed experimental protocols
provided in this guide offer a foundation for the accurate and reliable measurement of this key
chemokine receptor, facilitating further investigation into its role in health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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